Cas no 2201944-16-1 (2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole)

• Product Name: 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole
• CAS No: 2201944-16-1
• MF: C₁₅H₁₈N₂O₃S₂
• MW: 338.445021152496
• CID: 5825518
• PubChem ID: 121150687
• Update Time: 2025-06-23

2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole Chemical and Physical Properties

Names and Identifiers

• F6471-3403
• 2-[1-(2-phenylethylsulfonyl)pyrrolidin-3-yl]oxy-1,3-thiazole
• 2-{[1-(2-phenylethanesulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole
• 2201944-16-1
• 2-((1-(phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole
• AKOS032691971
• 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole

• Inchi： 1S/C15H18N2O3S2/c18-22(19,11-7-13-4-2-1-3-5-13)17-9-6-14(12-17)20-15-16-8-10-21-15/h1-5,8,10,14H,6-7,9,11-12H2
• InChI Key： XHYLHTJPTPNPNI-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(N1CCC(C1)OC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 338.07588479g/mol
• Monoisotopic Mass: 338.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.1Ų

Additional information on 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole

Introduction to 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole (CAS No: 2201944-16-1)

2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole, identified by its CAS number 2201944-16-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their potential biological activities and structural diversity. The presence of both sulfonyl and thiazole moieties in its molecular structure suggests a unique set of chemical properties that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular framework of 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole incorporates several key functional groups, including a phenethylsulfonyl substituent and a pyrrolidinyl ring, which are known to contribute to its pharmacological profile. The thiazole ring, in particular, is a well-documented pharmacophore found in numerous bioactive compounds, exhibiting properties such as antimicrobial, antifungal, and anti-inflammatory effects. The combination of these structural elements with an oxygenated linkage between the pyrrolidinyl and thiazole moieties introduces additional complexity and potential for modulating biological activity.

In recent years, there has been growing interest in the development of novel compounds that incorporate sulfonyl groups, which are known for their ability to enhance binding affinity and metabolic stability. The phenethylsulfonyl moiety in 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole is particularly noteworthy, as it has been shown to interact with biological targets in a manner that could be exploited for therapeutic purposes. This interaction potential has been explored in various preclinical studies, where the compound has demonstrated encouraging results in models of neurological disorders and inflammatory conditions.

The synthesis of 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole represents a significant achievement in synthetic organic chemistry, leveraging advanced methodologies to construct the complex heterocyclic core. The synthetic route involves multi-step reactions that carefully orchestrate the formation of the pyrrolidinyl-thiazole linkage, ensuring high yield and purity. This methodological approach not only highlights the synthetic prowess but also underscores the compound's feasibility for large-scale production if required for future clinical trials or commercial applications.

The pharmacological evaluation of 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole has been conducted using both in vitro and in vivo models. In vitro studies have revealed interactions with various enzymes and receptors, suggesting multiple mechanisms of action. For instance, preliminary data indicate that the compound may inhibit certain kinases involved in cell signaling pathways relevant to cancer progression. Additionally, its ability to modulate neurotransmitter receptors has raised interest in its potential as a treatment for neurological disorders such as epilepsy or Parkinson's disease.

In vivo studies have further corroborated these findings, demonstrating therapeutic efficacy in animal models of inflammation and neurodegeneration. The compound's ability to cross the blood-brain barrier has been particularly notable, which is crucial for treating central nervous system disorders. These findings have prompted researchers to explore additional therapeutic applications, including its potential role in combating infectious diseases where sulfonyl-containing compounds have historically shown efficacy.

The structural features of 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole also make it an attractive scaffold for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and molecular dynamics simulations, researchers can predict how the compound interacts with biological targets at an atomic level. This information is invaluable for optimizing lead compounds into viable drug candidates by making strategic modifications to enhance potency, selectivity, and pharmacokinetic properties.

The regulatory landscape for novel pharmaceutical compounds like 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole is stringent but well-defined, ensuring that any potential therapeutic agents undergo rigorous testing before reaching clinical use. Current research efforts are focused on refining synthetic protocols to improve scalability while maintaining high enantiomeric purity if stereochemistry plays a role in biological activity. Additionally, ongoing studies aim to elucidate the precise mechanisms by which the compound exerts its effects, providing a deeper understanding of its therapeutic potential.

The future prospects for 2-((1-(Phenethylsulfonyl)pyrrolidin-3-yl)oxy)thiazole are bright, with several avenues for further exploration remaining open. Investigating its interactions with novel biological targets could uncover additional therapeutic applications beyond those currently envisioned. Furthermore, exploring derivatives of this compound may reveal enhanced properties or reduced side effects compared to the parent molecule. As research continues to advance our understanding of molecular interactions at a fundamental level, compounds like this one are poised to play a pivotal role in shaping next-generation therapeutics.